Cas no 301160-74-7 (5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 301160-74-7
• MF: C₁₅H₈Cl₂N₂O₃S
• MW: 367.20662021637
• CID: 5835785
• PubChem ID: 1036304
• Update Time: 2025-07-09

5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-((5-(2,5-dichlorophenyl)furan-2-yl)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• 5-[5-(2,5-Dichloro-phenyl)-furan-2-ylmethylene]-2-thioxo-dihydro-pyrimidine-4,6-dione
• 4,6(1H,5H)-Pyrimidinedione, 5-[[5-(2,5-dichlorophenyl)-2-furanyl]methylene]dihydro-2-thioxo-
• 5-[[5-(2,5-dichlorophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• F0350-0202
• CHEMBL4446967
• SCHEMBL5991954
• AKOS000411400
• 5-{[5-(2,5-DICHLOROPHENYL)FURAN-2-YL]METHYLIDENE}-2-SULFANYLIDENE-1,3-DIAZINANE-4,6-DIONE
• 301160-74-7
• AB00684198-01
• AKOS005748396
• 5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C15H8Cl2N2O3S/c16-7-1-3-11(17)9(5-7)12-4-2-8(22-12)6-10-13(20)18-15(23)19-14(10)21/h1-6H,(H2,18,19,20,21,23)
• InChI Key： NTSXQQLZAOSYGW-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)/C(=C\C2=CC=C(C3=CC(Cl)=CC=C3Cl)O2)/C(=O)N1

Computed Properties

• Exact Mass: 365.9632687g/mol
• Monoisotopic Mass: 365.9632687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Additional information on 5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione and Its CAS No. 301160-74-7

The compound with the CAS number 301160-74-7 is a highly intriguing molecule known as 5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione. This intricate chemical structure has garnered significant attention in the field of pharmaceutical research due to its unique properties and potential applications. The molecule is characterized by a fused system of furan and diazinane rings, interconnected through a sulfur-containing bridge. This arrangement imparts distinct electronic and steric properties that make it a promising candidate for various biochemical interactions.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in the realm of drug discovery. The presence of both furan and diazinane moieties in this compound suggests a high degree of molecular complexity, which can be leveraged to develop novel therapeutic agents. Furan derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in multiple ways. For instance, they can act as ligands for enzymes and receptors, or participate in redox reactions within cellular environments.

The 5-(2,5-dichlorophenyl)furan-2-ylmethylidene moiety is particularly noteworthy as it introduces a region of high electrophilicity, making it susceptible to nucleophilic attack. This feature is exploited in various synthetic pathways where the compound can serve as a building block for more complex molecules. The diazinane ring adds another layer of complexity, providing a rigid framework that can influence the conformational preferences of the molecule. This rigidity is often desirable in drug design, as it can enhance binding affinity and selectivity.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. Recent studies have highlighted the importance of sulfanylidene-containing compounds in modulating enzyme activity. The sulfur atom in the 2-sulfanylidene group acts as a key interaction point with biological targets, facilitating either covalent or non-covalent binding. Such interactions are crucial for designing drugs that can selectively inhibit pathogenic processes without affecting normal cellular functions.

The dione functionality at the 4,6 positions of the diazinane ring further enhances the molecular diversity of this compound. Diones are known to participate in various chemical reactions, including condensation and cyclization processes, which can lead to the formation of more complex structures. This reactivity makes it an excellent candidate for library synthesis programs aimed at discovering new bioactive molecules.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit potent effects on certain enzymes and receptors involved in inflammatory pathways. The dichlorophenyl group appended to the furan ring is particularly interesting as it can influence electronic properties through resonance effects. This modulation can alter the binding characteristics of the molecule to its target sites, potentially leading to improved therapeutic outcomes.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted furans and diazinane precursors under controlled conditions. The introduction of the sulfanylidene group typically involves reactions with sulfur-containing reagents, which must be handled with precision to avoid side products.

The use of computational methods has been instrumental in understanding the structural and electronic properties of this molecule. Advanced computational techniques such as density functional theory (DFT) have allowed researchers to predict how different substituents affect molecular interactions. These predictions are invaluable for guiding experimental efforts and designing molecules with desired pharmacological profiles.

As research continues to evolve, new applications for this compound are likely to emerge. The growing interest in heterocyclic chemistry ensures that molecules like this will remain at the forefront of pharmaceutical innovation. By leveraging their unique structural features, researchers can develop next-generation therapeutics that address unmet medical needs more effectively than current treatments.

In conclusion, the compound identified by CAS number 301160-74-7, specifically named as 5-{5-(2,5-dichlorophenyl)furan-2-ylmethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione, represents a significant advancement in medicinal chemistry. Its complex architecture and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As our understanding of biological systems continues to improve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.